Cas no 3860-63-7 (Disperse Blue 26)

• Product Name: Disperse Blue 26
• CAS No: 3860-63-7
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 309217
• PubChem ID: 19729
• Update Time: 2025-04-19

Disperse Blue 26 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 26
• 1,5-dihydroxy-4,8-bis(methylamino)anthracene-9,10-dione
• DISPERSE BLUE 26 C.I.63305
• 1,5-Bis(methylamino)-4,8-dihydroxyanthrachinon
• 1,5-diamino-4,8-bis-(methylamino)
• 1,5-Dihydroxy-4,8-bis(methylamino)anthraquinone
• 1,5-Dihydroxy-4,8-bis-methylamino-anthrachinon
• 4.8-Bis-methylamino-anthrarufin
• 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(methylamino)
• C.I. DISPERSE BLUE 26
• Duranol Blue G,9,10-Anthracenedione
• EINECS 223-373-3
• Navilene Blue GL
• PTB 31
• RTB 31
• Resiren Blue TG
• Serilene Blue 2GL
• Serilene Blue GL
• Sumikaron Blue BR
• Sumikaron Blue E-BR
• DISPERSEBLUE26
• C.I. 63305
• 9,10-Anthracenedione, 1,5-dihydroxy-4,8-bis(methylamino)-
• DIPERSOL BLUE B-G
• 1,5-DIHYDROXY-4,8-BIS(METHYLAMINO)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• NS00020809
• CI DISPERSE BLUE 26
• 1,5-Dihydroxy-4,8-bis(methylamino)-9,10-anthracenedione
• 3860-63-7
• CCRIS 9491
• AKASPERSE BLUE 7G
• AKOS015903011
• Anthraquinone, 1,5-dihydroxy-4,8-bis(methylamino)-
• DTXSID2063212
• FT-0625327
• CI 63305
• Disperse Blue 26 100 microg/mL in Acetonitrile:Methanol
• SCHEMBL1972769
• N6S3YL5YW6
• OKZNPGWYVNZKKZ-UHFFFAOYSA-N

• Inchi： 1S/C16H14N2O4/c1-17-7-3-5-9(19)13-11(7)15(21)14-10(20)6-4-8(18-2)12(14)16(13)22/h3-6,17-20H,1-2H3
• InChI Key： OKZNPGWYVNZKKZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC)O)=O)NC)O

Computed Properties

• Exact Mass: 298.09500
• Monoisotopic Mass: 298.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7
• XLogP3: 3.2

Experimental Properties

• Color/Form: 深蓝色的 蓝色粉末
• Density: 1.530±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 217 ºC
• Boiling Point: 439.72°C (rough estimate)
• Flash Point: 325.3 °C
• Refractive Index: 1.6240 (estimate)
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 98.66000
• LogP: 2.10260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones